Cas no 57381-59-6 (Methyl 5-bromo-2-fluorobenzoate)

Methyl 5-bromo-2-fluorobenzoate (CAS: [insert CAS if available]) is a fluorinated and brominated aromatic ester widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—combining bromine and fluorine at the 5- and 2-positions of the benzoate ring—enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecules. The methyl ester group offers versatility for further functionalization via hydrolysis or transesterification. This compound is valued for its stability, high purity, and compatibility with rigorous synthetic conditions, making it a reliable building block for medicinal chemistry and material science applications. Proper handling under inert conditions is recommended to preserve integrity.
Methyl 5-bromo-2-fluorobenzoate structure
57381-59-6 structure
Product Name:Methyl 5-bromo-2-fluorobenzoate
CAS No:57381-59-6
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD06203710
CID:1011708
PubChem ID:21525435
Update Time:2025-05-23

Methyl 5-bromo-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-fluorobenzoate
    • { "\"0\"": "Methyl 5-bromo-2-fluorobenzoate" }
    • AKOS007984240
    • MFCD06203710
    • CS-W009242
    • AMY8805
    • DXOPSTSVRPCTOS-UHFFFAOYSA-N
    • methyl 3-bromo-6-fluorobenzoate
    • METHYL5-BROMO-2-FLUOROBENZOATE
    • Benzoic acid, 5-bromo-2-fluoro-, methyl ester
    • 5-Bromo-2-fluoro benzoic acid methyl ester
    • AS-19874
    • Methyl 5-bromo-2-fluoro-benzoate
    • 5-Bromo-2-fluorobenzoic acid methyl ester
    • A856521
    • DA-04743
    • Z28824340
    • DTXSID20615574
    • SY058384
    • 57381-59-6
    • EN300-82981
    • 5-bromo-2-fluoro-benzoic acid methyl ester
    • SCHEMBL1476688
    • MDL: MFCD06203710
    • Inchi: 1S/C8H6BrFO2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
    • InChI Key: DXOPSTSVRPCTOS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C(=O)OC)=C1)F

Computed Properties

  • Exact Mass: 231.95400
  • Monoisotopic Mass: 231.95352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.577±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 254.0±25.0 ºC (760 Torr),
  • Flash Point: 107.4±23.2 ºC,
  • Solubility: Very slightly soluble (0.47 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.37480

Methyl 5-bromo-2-fluorobenzoate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Methyl 5-bromo-2-fluorobenzoate Production Method

Methyl 5-bromo-2-fluorobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:57381-59-6)Methyl 5-bromo-2-fluorobenzoate
Order Number:A856521
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:01
Price ($):535.0
Email:sales@amadischem.com

Additional information on Methyl 5-bromo-2-fluorobenzoate

Comprehensive Overview of Methyl 5-bromo-2-fluorobenzoate (CAS No. 57381-59-6)

Methyl 5-bromo-2-fluorobenzoate (CAS No. 57381-59-6) is a fluorinated aromatic ester widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a bromine and fluorine substitution on the benzoate ring, makes it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. The compound’s high purity and stability under standard conditions have garnered significant attention in R&D laboratories globally.

In recent years, the demand for halogenated benzoates like Methyl 5-bromo-2-fluorobenzoate has surged due to their role in developing PET imaging tracers and biodegradable polymers. Researchers are particularly interested in its potential for creating targeted drug delivery systems, aligning with the growing focus on precision medicine. The compound’s electron-withdrawing properties also make it valuable in designing OLED materials, a hotspot in the display technology sector.

From a synthetic perspective, 57381-59-6 is often synthesized via esterification of 5-bromo-2-fluorobenzoic acid with methanol, employing catalysts like thionyl chloride or DCC. Its low toxicity profile and compatibility with green chemistry principles (e.g., solvent-free reactions) have made it a subject of studies on sustainable chemical processes. Analytical techniques such as HPLC and GC-MS are routinely used to verify its purity, which typically exceeds 98% in commercial batches.

The compound’s relevance extends to crop protection chemicals, where its derivatives act as precursors for herbicides with enhanced selectivity. This aligns with the agricultural industry’s push for eco-friendly pest control solutions. Additionally, its thermal stability (decomposition point >200°C) ensures reliability in high-temperature applications, a key consideration for industrial scale-ups.

For researchers exploring structure-activity relationships (SAR), Methyl 5-bromo-2-fluorobenzoate serves as a critical scaffold to modulate bioactivity. Its meta-substitution pattern influences electronic distribution, a factor leveraged in designing kinase inhibitors—a trending topic in oncology drug discovery. Patent databases reveal its use in over 50 filings since 2020, underscoring its industrial significance.

Storage recommendations for CAS 57381-59-6 emphasize airtight containers under inert gas to prevent hydrolysis. While not classified as hazardous, standard lab precautions (gloves, ventilation) are advised. The compound’s cost-effectiveness and commercial availability from major suppliers like Sigma-Aldrich and TCI further bolster its adoption.

In summary, Methyl 5-bromo-2-fluorobenzoate bridges multiple disciplines—from medicinal chemistry to material science. Its synergy with cutting-edge trends like AI-assisted molecular design and circular economy practices positions it as a compound of enduring relevance. Future research may explore its applications in CO2 capture materials or next-gen batteries, reflecting the dynamic nature of chemical innovation.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:57381-59-6)Methyl 5-bromo-2-fluorobenzoate
A856521
Purity:99%
Quantity:500g
Price ($):535.0
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